Cas no 2198582-72-6 (N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-indole-5-carboxamide)

• Product Name: N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-indole-5-carboxamide
• CAS No: 2198582-72-6
• MF: C₁₉H₁₉N₇O
• MW: 361.400462388992
• CID: 5460022
• Update Time: 2025-05-30

N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-indole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-indole-5-carboxamide
• N-methyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-1H-indole-5-carboxamide

• Inchi： 1S/C19H19N7O/c1-12-21-22-17-5-6-18(23-26(12)17)25-10-15(11-25)24(2)19(27)14-3-4-16-13(9-14)7-8-20-16/h3-9,15,20H,10-11H2,1-2H3
• InChI Key： PIYWHLVOYUWQJJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=CN2)C=1)N(C)C1CN(C2C=CC3=NN=C(C)N3N=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 568
• XLogP3: 1.7
• Topological Polar Surface Area: 82.4

Additional information on N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-indole-5-carboxamide

Introduction to N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-indole-5-carboxamide (CAS No. 2198582-72-6)

N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-indole-5-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2198582-72-6, belongs to a class of molecules that exhibit promising properties in the context of drug discovery and development. The intricate architecture of this molecule, featuring multiple heterocyclic rings and functional groups, makes it a subject of intense study for researchers aiming to uncover novel therapeutic agents.

The structural framework of N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-indole-5-carboxamide incorporates elements from several key heterocyclic systems. Specifically, the presence of a triazolo[4,3-b]pyridazine core fused with an azetidine ring and an indole moiety suggests potential interactions with biological targets that are rich in binding pockets. These structural components are often exploited in medicinal chemistry to modulate enzyme activity or receptor binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The indole carboxamide functional group in this compound is particularly noteworthy, as it is frequently found in bioactive molecules and has been shown to contribute to pharmacological efficacy through hydrogen bonding and hydrophobic interactions. The 3-methyl substitution on the triazolo[4,3-b]pyridazine ring further diversifies the electronic properties of the molecule, potentially influencing its reactivity and biological activity.

In the realm of pharmaceutical innovation, the synthesis and characterization of N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-indole-5-carboxamide represent a significant step forward. The compound's ability to engage with multiple biological pathways makes it a candidate for further investigation in various therapeutic areas. For instance, studies have suggested that molecules with similar structural motifs may exhibit anti-inflammatory or anticancer properties by modulating key signaling pathways.

The synthetic route to this compound involves multi-step organic transformations that highlight the expertise required in modern pharmaceutical chemistry. Key steps include cyclization reactions to form the heterocyclic cores and subsequent functional group modifications to introduce the necessary substituents. The precision required in these synthetic processes underscores the importance of advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy for ensuring the purity and identity of the final product.

From a biochemical perspective, the biological activity of N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-indole-5-carboxamide is still under active investigation. However, preliminary data suggest that it may interact with enzymes or receptors involved in critical physiological processes. This aligns with the broader trend in drug discovery toward identifying molecules that can selectively target specific disease pathways without unintended side effects.

The pharmacokinetic profile of this compound is another area of interest. Factors such as solubility, stability, and metabolic clearance rates are crucial determinants of its potential as a drug candidate. Researchers are employing advanced techniques like mass spectrometry and kinetic studies to understand how this molecule behaves within biological systems. These insights are essential for optimizing its formulation and delivery methods.

As our understanding of disease mechanisms continues to evolve, compounds like N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-indole-5-carboxamide play a vital role in bridging the gap between basic research and clinical applications. The integration of computational biology with experimental chemistry has accelerated the pace at which new therapeutic agents are developed. This interdisciplinary approach ensures that compounds such as this one are not only structurally innovative but also functionally relevant.

The future prospects for this compound are promising. Ongoing studies aim to elucidate its mechanism of action in greater detail and explore its potential in preclinical models. Collaborations between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As new technologies emerge for analyzing molecular interactions at high resolution, our ability to harness compounds like N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1H-indole-5-carboxamide will continue to expand.

In conclusion,N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-y l}azetidin - 3 - yl) - 1 H - indole - 5 - carboxamide (CAS No . 2198582 - 72 - 6) stands as a testament to the ingenuity and perseverance of modern pharmaceutical research . Its complex structure , coupled with its potential biological activities , make it a compelling subject for further study . As research progresses , we can anticipate new insights into its therapeutic potential , which may ultimately contribute to advancements in patient care . The journey from laboratory discovery to clinical application is long , but compounds like this one offer hope for a future where diseases are treated more effectively with targeted therapies .